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Compound of Interest

Compound Name: Methyl 2-(octyloxy)benzoate

CAS No.: 255062-85-2

Cat. No.: B1587629

Get Quote

Executive Summary & Chemical Profile
Methyl 2-(octyloxy)benzoate is a lipophilic benzoic acid ester often utilized as an intermediate

in liquid crystal synthesis and organic formulations. Unlike simple solvents, its long octyl chain

imparts significant hydrophobicity, making standard aqueous disposal methods (drain pouring)

strictly prohibited due to immediate plumbing occlusion risks and long-term aquatic toxicity.

This guide defines the operational standard for the segregation, stabilization, and disposal of

this compound, ensuring compliance with RCRA (USA) and REACH (EU) frameworks.
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Parameter Data Operational Implication

Chemical Name Methyl 2-(octyloxy)benzoate
Primary identifier for waste

tags.[1][2][3]

CAS Number 255062-85-2
Required for chemical

inventory reconciliation.[1][3]

Formula C₁₆H₂₄O₃
High carbon content requires

incineration.[1]

Physical State
Viscous Liquid / Low-melting

Solid

May require dissolution before

transfer.[1]

Solubility
Negligible in water; Soluble in

organics

DO NOT attempt to dilute with

water.[1]

Flash Point
> 110°C (Estimated based on

MW)

Combustible, but likely not

RCRA "Ignitable" (D001)

unless in solution.[1]

Hazard Assessment & Pre-Disposal Stabilization
Before disposal, you must neutralize immediate risks. While Methyl 2-(octyloxy)benzoate is

not highly reactive, it poses specific environmental and contact hazards.

Core Hazards[2]
Aquatic Toxicity (H411): The octyl chain facilitates bioaccumulation in aquatic life. Zero-

discharge policy to sewer systems is mandatory.

Skin Irritation (H315): The compound is lipophilic and penetrates the dermal layer easily.

Hydrolysis Risk: In the presence of strong bases (e.g., waste containers with high pH), this

ester can hydrolyze, releasing methanol and octyloxybenzoic acid. This reaction is

exothermic.

Stabilization Protocol
Goal: Prevent unintended reactions inside the waste drum.
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Check pH Compatibility: Ensure the destination waste container is Neutral (pH 6-8). Do not

mix with concentrated caustic waste (NaOH/KOH) to prevent saponification heat.

Phase Verification: If the substance has solidified (common in cold storage), gently warm to

melting or dissolve in a minimal amount of Acetone or Ethyl Acetate to ensure flowability into

the waste bung.

Disposal Workflow: The Decision Matrix
The disposal path depends entirely on the physical state and concentration of the material.

Scenario A: Bulk Liquid (>50 mL)
Classification: Non-Halogenated Organic Solvent Waste.[4]

Container: HDPE or Steel Drum (UN Rated).

Labeling: "Non-Halogenated Organic Waste: Esters."

Action: Pour directly into the drum using a funnel. Avoid splashing.

Scenario B: Trace Residue (Glassware/Vials)
Method: Triple Rinse.

Solvent: Use Acetone or Ethanol.

Process:

Add solvent to the vial/flask.

Swirl to dissolve the ester.

Decant the rinsate into the Non-Halogenated Organic Waste container.

Repeat 3 times.

Deface the label on the empty glass vial and dispose of the glass in the Glass/Sharps bin.
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Scenario C: Spill Cleanup
Absorbent: Use Vermiculite or Clay-based absorbents.

Contraindication: Do NOT use sawdust or paper towels for large spills, as esters are

combustible and increase fire load.

Disposal: Scoop absorbed material into a sealable bag/bucket and tag as Solid Hazardous

Waste (Debris).

Visualizing the Workflow
The following diagram outlines the logical decision tree for disposing of Methyl 2-
(octyloxy)benzoate, ensuring segregation from incompatible streams.
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Protocol Logic

Methyl 2-(octyloxy)benzoate
(Waste Generated)

Determine Physical State

Liquid / Bulk (>50mL)

Bulk Fluid

Solid / Trace Residue

Residue/Solid

Is it mixed with
Halogenated Solvents?

(DCM, Chloroform)
Triple Rinse with Acetone

DISPOSAL STREAM A:
Non-Halogenated Organic Waste

(High BTU Incineration)

No (Pure or Alcohol/Ketone mix)

DISPOSAL STREAM B:
Halogenated Organic Waste

(Specific Incineration)

Yes (Contains Halogens) Pour Rinsate

Deface Label -> Glass Bin

Empty Vessel

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 2-(octyloxy)benzoate waste. Note the critical

separation of halogenated and non-halogenated streams to reduce disposal costs and

environmental impact.
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Proper coding is essential for the manifest used by your waste hauler (e.g., Clean Harbors,

Veolia).

Authority Classification Code / Designation Notes

EPA (USA) RCRA Status Non-Regulated / D001

Not a P- or U-listed

waste.[1] If flash point

>60°C, it is not D001,

but most sites

manage as "Non-

RCRA Regulated

Chemical Waste"

destined for

incineration. [1]

EU (REACH) EWC Code 07 01 04*

"Other organic

solvents, washing

liquids and mother

liquors." [2]

DOT (Transport) Shipping Name

Environmentally

Hazardous

Substance, Liquid,

N.O.S.

Only if shipped in bulk

(>119 gallons).[1] For

lab packs, usually

exempt under 49 CFR

173.12(b).

Pro-Tip: The "Cost of Halogens"
Always segregate this ester into Non-Halogenated waste.

Why? Methyl 2-(octyloxy)benzoate contains only C, H, and O.

Impact: Non-halogenated waste can be used as fuel blending (waste-to-energy) which is

significantly cheaper and greener than the high-temperature incineration required for

halogenated waste (to prevent dioxin formation).[1] Mixing this ester with Chloroform

increases your disposal cost by ~30-50%.
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In the event of a spill or exposure during disposal:

Eye Contact: Rinse immediately with water for 15 minutes. The lipophilic nature means it will

not wash off easily; continuous irrigation is vital.

Skin Contact:Do not use solvent to clean skin (this drives the chemical deeper). Wash with

soap and copious amounts of water.

Spill: Ventilate the area.[5][6][7] Apply vermiculite.[8] Scoop into a bucket. Label as "Debris

contaminated with Methyl 2-(octyloxy)benzoate."

References
United States Environmental Protection Agency (EPA). (2023). Resource Conservation and

Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. Washington, D.C. [Link][1]

European Commission. (2014). Guidance on the classification of waste (EWC Codes). [Link]

National Institutes of Health (NIH) - PubChem. (2023). Compound Summary: Methyl 2-
(octyloxy)benzoate (CAS 255062-85-2).[1][3][9] [Link][3]

Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety

Guidance.[10] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.chemos.de/import/data/msds/GB_en/93-58-3-A0287571-GB-en.pdf
https://www.carlroth.com/medias/SDB-1AHA-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYxMTB8YXBwbGljYXRpb24vcGRmfGFHVmpMMmcyWXk4NU1UWTVPVFV6TXpVM09EVTBMMU5FUWw4eFFVaEJYMGxGWDBWT0xuQmtaZ3xiZDE4NDdmZGY0YThkNDg3MWE0ZTdkYmJhMmZkNzY1MWZjYWM4MjA1ZTFhOGQ5ZWQzYTdlNjJkNTdmMjQ4YWI5
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.chemicalbook.com/ProductChemicalPropertiesCB82645719_EN.htm
https://www.tcichemicals.com/BE/en/sds/B0074_EU_6N.pdf
https://www.benchchem.com/product/b1587629/docs#operational-guide-safe-disposal-and-management-of-methyl-2-octyloxy-benzoate-1
https://www.benchchem.com/product/b1587629/docs#operational-guide-safe-disposal-and-management-of-methyl-2-octyloxy-benzoate-1
https://www.benchchem.com/product/b1587629/docs#operational-guide-safe-disposal-and-management-of-methyl-2-octyloxy-benzoate-1
https://www.benchchem.com/product/b1587629/docs#operational-guide-safe-disposal-and-management-of-methyl-2-octyloxy-benzoate-1
https://www.benchchem.com/product/b1587629?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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